5β-Pregnane-3β,20(S)-diol
5β-Pregnane-3β,20(S)-diol
Brand Name:
Vulcanchem
CAS No.:
80-90-0
VCID:
VC0045228
InChI:
InChI=1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14+,15-,16-,17+,18-,19-,20-,21+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O
Molecular Formula:
C21H36O2
Molecular Weight:
320.517
5β-Pregnane-3β,20(S)-diol
CAS No.: 80-90-0
Reference Standards
VCID: VC0045228
Molecular Formula: C21H36O2
Molecular Weight: 320.517
| CAS No. | 80-90-0 |
|---|---|
| Product Name | 5β-Pregnane-3β,20(S)-diol |
| Molecular Formula | C21H36O2 |
| Molecular Weight | 320.517 |
| IUPAC Name | (3S,5R,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14+,15-,16-,17+,18-,19-,20-,21+/m0/s1 |
| Standard InChIKey | YWYQTGBBEZQBGO-HUTKLZKUSA-N |
| SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Synonyms | (3β,5β,20S)-Pregnane-3,20-diol; 3β,20α-Dihydroxy-5β-pregnane; |
| PubChem Compound | 57358762 |
| Last Modified | Nov 11 2021 |
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